Cas no 1797980-69-8 (1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione)

• Product Name: 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione
• CAS No: 1797980-69-8
• MF: C₂₀H₂₉NO₄S
• MW: 379.513564825058
• CID: 5373792
• Update Time: 2025-06-14

1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(2-Methylpropyl)sulfonyl]-1-piperidinyl]-5-phenyl-1,5-pentanedione
• 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione

• Inchi： 1S/C20H29NO4S/c1-16(2)15-26(24,25)18-11-13-21(14-12-18)20(23)10-6-9-19(22)17-7-4-3-5-8-17/h3-5,7-8,16,18H,6,9-15H2,1-2H3
• InChI Key： BXJGBMYHMRCPBX-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC(C)C)(=O)=O)CC1)(=O)CCCC(C1=CC=CC=C1)=O

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.3±55.0 °C(Predicted)
• pka: -2.22±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione

Comprehensive Analysis of 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione (CAS No. 1797980-69-8)

1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione (CAS No. 1797980-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This piperidine-derived diketone incorporates a phenyl group and a sulfonyl moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and signal transduction modulation.

The compound's molecular structure features a central piperidine ring substituted with a 2-methylpropanesulfonyl group at the 4-position, while the 1-position is linked to a 1,5-diketone chain terminating in a phenyl ring. This arrangement creates multiple sites for structure-activity relationship (SAR) studies, particularly relevant for researchers investigating allosteric modulation or enzyme inhibition. The presence of both hydrogen bond acceptors (carbonyl and sulfonyl groups) and hydrophobic domains (phenyl and isobutyl groups) suggests potential for blood-brain barrier penetration, a hot topic in neuropharmacology research.

Recent literature searches indicate growing interest in sulfonyl-containing compounds like 1797980-69-8 for their potential in protein-protein interaction inhibition. This aligns with the pharmaceutical industry's shift toward addressing "undruggable" targets. The compound's structural complexity also makes it valuable for medicinal chemistry education, serving as an excellent example of conformational analysis and stereoelectronic effects in drug design. Analytical techniques such as LC-MS and NMR spectroscopy are typically employed for characterization, with particular attention to the rotamer populations of the sulfonyl group.

From a synthetic chemistry perspective, 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione presents interesting challenges in regioselective functionalization. The 1,5-dicarbonyl motif offers opportunities for cyclization reactions, while the sulfonamide nitrogen could participate in hydrogen bonding networks important for molecular recognition. These properties make it valuable for developing small molecule probes in chemical biology, particularly for studying G-protein coupled receptors (GPCRs) – a trending research area in drug discovery.

The compound's physicochemical properties (predicted logP ~2.5, polar surface area ~90 Ų) suggest moderate membrane permeability, making it relevant for discussions about Lipinski's rule of five and drug-likeness criteria. In computational chemistry studies, the molecular electrostatic potential map of this compound shows interesting charge distribution patterns that could inform virtual screening protocols. These characteristics are particularly valuable for researchers working on fragment-based drug design, another rapidly growing field in pharmaceutical development.

Quality control of CAS 1797980-69-8 requires special attention to chiral purity due to the stereocenter at the piperidine ring. Advanced chromatographic methods such as chiral HPLC are often employed, reflecting the industry's increasing focus on enantioselective synthesis. The compound's stability profile shows particular sensitivity to photooxidation at the benzylic position, necessitating proper storage conditions – a practical consideration frequently searched by laboratory technicians and formulation scientists.

In biological assays, derivatives of this scaffold have shown interesting selectivity profiles against various protein kinases, making it a candidate for selective inhibitor development. The structure-based design opportunities presented by this molecule are particularly relevant to current research into precision medicine approaches. Its molecular weight (389.5 g/mol) places it in the "middle space" between traditional small molecules and macrocyclic compounds, an area gaining traction in chemical biology.

The patent landscape reveals several applications of similar piperidine sulfonyl compounds in central nervous system disorders and metabolic diseases, suggesting potential therapeutic directions for this specific molecule. Its crystallographic data (when available) provides valuable information about molecular packing and intermolecular interactions, important for pharmaceutical cocrystal development – a trending topic in solid-state chemistry and formulation science.

From an environmental chemistry perspective, the sulfonyl group in 1797980-69-8 may influence its biodegradation pathway, a consideration increasingly important in green chemistry initiatives. The compound's photostability and potential for aquatic toxicity are subjects of ongoing investigation, reflecting the pharmaceutical industry's growing commitment to sustainable chemistry practices. These aspects are particularly relevant to researchers searching for eco-friendly synthetic routes or green solvents for similar compounds.

In conclusion, 1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione represents a fascinating case study in modern medicinal chemistry, combining multiple structural features of contemporary interest. Its potential applications span from drug discovery to chemical biology tools, while its synthesis and characterization touch upon several cutting-edge methodologies in organic chemistry. As research continues to explore the boundaries of small molecule therapeutics, compounds like CAS 1797980-69-8 will undoubtedly play important roles in advancing our understanding of molecular recognition and targeted drug design.